4-bromopiperidine-1-sulfonyl fluoride

• IUPAC Name: 4-bromopiperidine-1-sulfonyl fluoride
• InChI: InChI=1S/C5H9BrFNO2S/c6-5-1-3-8(4-2-5)11(7,9)10/h5H,1-4H2
• InChI Key: TZUGRMGTMXKTQQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1Br)S(=O)(=O)F
• Molecular Formula: C5H9BrFNO2S
• Molecular Weight: 246.10 g/mol

Description

4-Bromopiperidine-1-sulfonyl fluoride (4-BPF) is an organofluoride compound used in the synthesis of various organic molecules. It is a commonly used reagent in organic synthesis and is used to synthesize a wide range of products including pharmaceuticals, agrochemicals, and polymers. 4-BPF is also used as a catalyst in the synthesis of peptides and proteins. The use of 4-BPF in organic synthesis has been increasing in recent years due to its versatility and its ability to be used in a variety of reactions.

Scientific Research Applications

4-bromopiperidine-1-sulfonyl fluoride has been used in a number of scientific research applications, including the synthesis of peptides and proteins, the synthesis of organic molecules, and the synthesis of polymers. It has also been used in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. 4-bromopiperidine-1-sulfonyl fluoride has been used in the synthesis of peptides and proteins by the formation of an intermediate, 4-bromopiperidine-1-sulfonate, which is then converted to the desired product. 4-bromopiperidine-1-sulfonyl fluoride has also been used in the synthesis of organic molecules, such as aromatics and alkenes, by the formation of an intermediate, 4-bromopiperidine-1-sulfonate, which is then converted to the desired product. 4-bromopiperidine-1-sulfonyl fluoride has also been used in the synthesis of polymers, such as polyvinyl chloride, by the formation of an intermediate, 4-bromopiperidine-1-sulfonate, which is then converted to the desired product.

Mechanism of Action

4-bromopiperidine-1-sulfonyl fluoride is a nucleophilic reagent, meaning that it can act as a catalyst in the synthesis of organic molecules. It acts as a nucleophile, meaning that it can attack the electrophilic carbon atoms of an organic substrate and form a covalent bond with them. This covalent bond can then be used to form a new product.
Biochemical and Physiological Effects
4-bromopiperidine-1-sulfonyl fluoride has been shown to have no significant biochemical or physiological effects. It is non-toxic and non-irritating, making it safe to use in laboratory experiments. It has also been shown to be non-carcinogenic and non-mutagenic, meaning that it is unlikely to cause any harm to humans or other organisms.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-bromopiperidine-1-sulfonyl fluoride in laboratory experiments is its low cost and availability. It is also relatively easy to synthesize, making it a viable option for many laboratory experiments. Another advantage of 4-bromopiperidine-1-sulfonyl fluoride is its versatility, as it can be used in a variety of reactions.
However, there are some limitations to using 4-bromopiperidine-1-sulfonyl fluoride in laboratory experiments. For example, it is not very soluble in water, making it difficult to use in aqueous solutions. It is also not very stable and can degrade over time. Finally, it is not very reactive, making it difficult to use in some reactions.

Future Directions

Given the versatility of 4-bromopiperidine-1-sulfonyl fluoride and its potential applications in the synthesis of organic molecules, peptides, and proteins, there are many potential future directions that can be explored. These include further research into the synthesis of organic molecules and polymers using 4-bromopiperidine-1-sulfonyl fluoride, as well as further research into the biochemical and physiological effects of 4-bromopiperidine-1-sulfonyl fluoride. Additionally, research into the use of 4-bromopiperidine-1-sulfonyl fluoride in drug design and synthesis could be explored, as well as research into its potential applications in the synthesis of agrochemicals and other specialty chemicals. Finally, research into the development of new synthetic methods using 4-bromopiperidine-1-sulfonyl fluoride could be explored.

Synthesis Methods

4-bromopiperidine-1-sulfonyl fluoride is synthesized by the reaction of 1-bromo-4-piperidine with potassium fluoride in an aqueous solution. The reaction proceeds through the formation of an intermediate, 4-bromopiperidine-1-sulfonate, which is then converted to the desired product, 4-bromopiperidine-1-sulfonyl fluoride. The reaction is typically carried out at a temperature of 80-100 °C and the reaction time is usually about one hour.